N-(2-chlorophenyl)-2-[[3-(2-methoxyethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
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Description
N-(2-chlorophenyl)-2-[[3-(2-methoxyethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H18ClN3O4S and its molecular weight is 443.9. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
Studies have been conducted on compounds structurally related to N-(2-chlorophenyl)-2-[[3-(2-methoxyethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide, focusing on their crystal structures to understand conformational aspects. For example, compounds similar in structure have shown a folded conformation, which could influence their biological activity. This structural insight is crucial for designing derivatives with enhanced properties (Subasri et al., 2017).
Synthesis and Characterization
The synthesis of related compounds provides a foundation for understanding the chemical reactivity and potential modifications to enhance the compound's biological activity. Studies have synthesized and characterized various derivatives, indicating the potential for diverse biological activities and applications in medicinal chemistry (Rehman et al., 2013).
Biological Screening
While direct studies on this compound are limited, related compounds have been screened for various biological activities. These screenings help identify potential therapeutic targets and biological interactions, offering a pathway for future research into the compound's applications in treating diseases (Su et al., 1986).
Quantum Computational Approach
Advanced computational studies have explored the vibrational spectroscopic signatures of similar compounds, providing insights into their molecular stability, interactions, and potential biological relevance. Such research is instrumental in predicting how structural modifications could enhance the compound's pharmacokinetic properties and interaction with biological targets (Mary et al., 2022).
Anticancer Activity
Investigations into the synthesis and anticancer activity of derivatives highlight the potential for developing novel therapeutic agents. These studies underscore the importance of structural modifications in enhancing the compound's activity against various cancer cell lines, paving the way for future oncological applications (Horishny et al., 2021).
Properties
IUPAC Name |
N-(2-chlorophenyl)-2-[[3-(2-methoxyethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3O4S/c1-28-11-10-25-20(27)19-18(13-6-2-5-9-16(13)29-19)24-21(25)30-12-17(26)23-15-8-4-3-7-14(15)22/h2-9H,10-12H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBYVUMUTXWHORN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.